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Compound of Interest

Compound Name: AZ0108

Cat. No.: B10774882

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide and detailed protocol for the preparation,

handling, and storage of stock solutions of AZ0108 using dimethyl sulfoxide (DMSO). AZ0108
is a potent and orally bioavailable inhibitor of Poly(ADP-ribose) polymerase (PARP) enzymes,

particularly PARP1, PARP2, and PARP6.[1][2][3] It is a valuable tool for in vitro and in vivo

studies investigating the biological consequences of PARP inhibition, such as its role in

blocking centrosome clustering in cancer cells.[1][2] Accurate preparation of stock solutions is

critical for ensuring the reproducibility and reliability of experimental results.

Quantitative Data Summary
It is imperative to use the specific data provided by the supplier on the Certificate of Analysis

(CoA) or technical data sheet for the exact lot of AZ0108 being used. The table below

summarizes the key properties of AZ0108.

Table 1: Physicochemical and Potency Data for AZ0108
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Property Value Source / Notes

Molecular Formula C₂₄H₂₀F₄N₆O₂ [1]

Molecular Weight 500.45 g/mol [1]

Solubility in DMSO ≥20 mg/mL (Estimated)

While specific data is not

available, similar small

molecules have at least this

solubility.[4] Always consult the

manufacturer's data sheet.

IC₅₀ (PARP1) <0.03 µM [1][3]

IC₅₀ (PARP2) <0.03 µM [1][3]

IC₅₀ (PARP6) 0.083 µM [1][3]

EC₅₀ (Centrosome Clustering) 0.053 µM [1][3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM AZ0108 Stock
Solution in DMSO
This protocol outlines the steps to prepare a 10 mM stock solution, a common concentration for

laboratory use.

2.1 Materials

AZ0108 powder (CAS: 1825345-52-5)

Anhydrous/sterile Dimethyl Sulfoxide (DMSO), ≥99.9% purity

Calibrated analytical balance

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Precision pipettes and sterile, filtered pipette tips

Vortex mixer
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Sonicator water bath (optional)

Personal Protective Equipment (PPE): safety goggles, chemical-resistant gloves, lab coat

2.2 Procedure

Pre-calculation: Before weighing, calculate the required mass of AZ0108 using the following

formula:

Mass (mg) = Desired Concentration (mM) × Molecular Weight ( g/mol ) × Desired Volume

(L) × 1000 (mg/g)

Example for 1 mL of 10 mM solution:

Mass (mg) = 10 mM × 500.45 g/mol × 0.001 L × 1000 = 5.0045 mg

Weighing: Tare a sterile vial on the analytical balance. Carefully weigh out the calculated

mass (e.g., 5.00 mg) of AZ0108 powder and add it to the vial.

Solvent Addition: Using a precision pipette, add the calculated volume of anhydrous DMSO

(e.g., 1 mL) to the vial containing the AZ0108 powder.

Dissolution:

Securely cap the vial.

Vortex the mixture for 2-3 minutes until the powder is completely dissolved.

Visually inspect the solution against a light source to ensure it is clear and free of any

particulate matter.

If dissolution is slow, sonicate the vial in a water bath for 5-10 minutes.[5] Gentle warming

to 37°C can also be used, but first, confirm compound stability at this temperature from the

supplier's data sheet.[5]

Aliquoting and Storage:
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To prevent degradation from repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes (e.g., 10-20 µL) in sterile tubes.[5][6]

Store the powder at -20°C for up to 3 years.[6]

Store the DMSO stock solution aliquots at -80°C for long-term storage (≥6 months) or at

-20°C for short-term storage (≤1 month).[5][6] Ensure vials are tightly sealed to prevent

absorption of water.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
2.3 Procedure

Thaw Stock: Thaw a single aliquot of the 10 mM AZ0108 stock solution at room temperature.

Dilution: Serially dilute the stock solution into pre-warmed cell culture medium to achieve the

desired final concentration.

DMSO Concentration Control: Ensure the final concentration of DMSO in the cell culture

medium is less than 0.5%, and ideally at or below 0.1%, to avoid solvent-induced

cytotoxicity.[6][7]

Vehicle Control: Always include a vehicle control in your experiments, which consists of cell

culture medium containing the same final concentration of DMSO as the experimental

samples.[6]

Mandatory Visualizations
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Step 1: Calculation

Step 2: Preparation

Step 3: Dissolution

Step 4: Storage
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Caption: Workflow for the preparation of an AZ0108 stock solution.
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Caption: Simplified pathway of AZ0108 action on PARP and cellular processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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